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Introduction

Pentadecanoic acid, also known as C15:0, is an odd-chain saturated fatty acid that is emerging
as a crucial nutrient for metabolic and cellular health.[1] Historically overlooked, recent
evidence has illuminated its role as an essential fatty acid with pleiotropic benefits, rivaling well-
known longevity-enhancing compounds.[1] Circulating levels of C15:0 are primarily derived
from dietary intake, with dairy fat being a notable source.[1] Epidemiological and clinical studies
have linked lower levels of C15:0 to an increased risk of chronic conditions such as type 2
diabetes, cardiovascular disease, and nonalcoholic fatty liver disease.[1] This guide provides
an in-depth exploration of the mechanisms of action of C15:0, practical experimental protocols,
and information on sourcing this compound for research purposes.

Mechanism of Action: A Multi-Targeted Approach to
Cellular Health

Pentadecanoic acid exerts its biological effects through a variety of molecular pathways,
positioning it as a molecule of interest for therapeutic development. Its broad-ranging activities
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include anti-inflammatory, anti-fibrotic, and anti-cancer effects.[1] The key mechanisms of
action are detailed below.

Key Signaling Pathways Modulated by C15:0

o AMPK Activation: Similar to the action of metformin, C15:0 activates AMP-activated protein
kinase (AMPK), a central regulator of cellular energy homeostasis.[1] Activated AMPK can
subsequently inhibit mTOR, a key pathway in cellular growth and proliferation, thereby
influencing longevity.[1]

o PPAR-a/d Activation: C15:0 also activates peroxisome proliferator-activated receptors alpha
and delta (PPAR-0/d), which are critical in the regulation of lipid metabolism and
inflammation.[1]

e mMTOR Inhibition: Through both AMPK-dependent and independent mechanisms, C15:0 has
been shown to inhibit the mammalian target of rapamycin (mTOR) pathway.[1] The mTOR
pathway is a central regulator of cell growth, proliferation, and survival, and its inhibition is a
well-established strategy for extending lifespan in various model organisms.[1]

« Inhibition of Pro-inflammatory and Pro-fibrotic Pathways: C15:0 has been demonstrated to
inhibit several pathways implicated in inflammation and fibrosis, including JAK-STAT and
HDACSG.[1]
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Caption: Signaling pathways modulated by Pentadecanoic Acid (C15:0).

Sourcing and Pricing of Pentadecanoic Acid (C15:0)

For research and drug development purposes, high-purity Pentadecanoic Acid is essential.
Several chemical suppliers offer this compound in various grades and quantities. The following
table provides an overview of potential suppliers. Pricing is subject to change and depends on
purity, quantity, and supplier. It is recommended to request quotes directly from the suppliers
for the most accurate and up-to-date information.
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) ) Available

Supplier Product Name Purity .
Quantities

Sigma-Aldrich Pentadecanoic acid >98% 19, 59, 25¢g

Cayman Chemical Pentadecanoic Acid >98% 100mg, 500mg, 1g

Santa Cruz ] ]

) Pentadecanoic acid >98% 19, 59
Biotechnology
Toronto Research ] )
Pentadecanoic Acid >98% 100mg, 19, 59

Chemicals

Experimental Protocols

The following section outlines a general workflow for in vitro studies investigating the effects of
Pentadecanoic Acid on a selected cell line.

Cell Culture and Treatment

Cell Line Selection: Choose a cell line relevant to the research question (e.g., a cancer cell
line to study anti-proliferative effects, or a macrophage cell line for anti-inflammatory studies).

o Cell Culture: Culture the selected cells in the appropriate medium supplemented with fetal
bovine serum (FBS) and antibiotics, and maintain in a humidified incubator at 37°C with 5%
CO2.

» Preparation of C15:0 Stock Solution: Dissolve Pentadecanoic Acid in a suitable solvent, such
as ethanol or DMSO, to create a high-concentration stock solution.

o Cell Treatment: Seed cells in multi-well plates and allow them to adhere overnight. The
following day, replace the medium with a fresh medium containing various concentrations of
C15:0. Include a vehicle control (medium with the solvent used to dissolve C15:0).

 Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).
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Caption: General workflow for in vitro cell-based assays with C15:0.
Downstream Analysis

Following treatment with C15:0, a variety of assays can be performed to assess its biological
effects:

o Western Blotting: To analyze the expression and phosphorylation status of key proteins in
the signaling pathways of interest (e.g., AMPK, mTOR, p-AMPK, p-mTOR).

¢ Quantitative PCR (gPCR): To measure changes in the gene expression of relevant targets.

o Cell Viability and Proliferation Assays (e.g., MTT, BrdU): To determine the effect of C15:0 on
cell growth and survival.

o ELISA: To quantify the secretion of cytokines or other signaling molecules.

Conclusion

Pentadecanoic Acid (C15:0) is a promising essential fatty acid with significant potential for
promoting health and longevity. Its multi-targeted mechanism of action, which includes the
modulation of key cellular pathways such as AMPK and mTOR, makes it a compelling
candidate for further research and development. This guide has provided a foundational
understanding of C15:0, from its molecular mechanisms to practical considerations for its use
in a laboratory setting. As research in this area continues to evolve, C15:0 may prove to be a
valuable tool in the development of novel therapeutic strategies for a range of age-related
diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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